Cas no 76247-40-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-, chloromethyl ester, 4,4-dioxide, (2S,5R)-)

• Product Name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-, chloromethyl ester, 4,4-dioxide, (2S,5R)-
• CAS No: 76247-40-0
• MF: C₉H₁₂ClNO₅S
• MW: 281.713280677795
• CID: 568736
• PubChem ID: 9993886
• Update Time: 2025-04-19

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-, chloromethyl ester, 4,4-dioxide, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-, chloromethyl ester, 4,4-dioxide, (2S,5R)-
• chloromethyl (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4λ⁶-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• chloromethyl (2S-cis)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide
• chloromethyl (2S,5R)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate 4,4-dioxide
• Chloromethyl (2S-cis)-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo(3.2.0)heptane-2-carboxylate 4,4-dioxide
• SCHEMBL6421634
• EINECS 278-401-7
• chloromethyl (2S,5R)-3,3-dimethyl-4,4,7-trioxo-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 76247-40-0
• NS00037769
• Chloromethylpenicillanate-1,1-dioxide
• DTXSID60227115

• Inchi： 1S/C9H12ClNO5S/c1-9(2)7(8(13)16-4-10)11-5(12)3-6(11)17(9,14)15/h6-7H,3-4H2,1-2H3/t6-,7+/m1/s1
• InChI Key： AKDMNWSBLXHXGL-RQJHMYQMSA-N
• SMILES： ClCOC([C@H]1C(C)(C)S([C@@H]2CC(N21)=O)(=O)=O)=O

Computed Properties

• Exact Mass: 281.0124714g/mol
• Monoisotopic Mass: 281.0124714g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• Density: 1.565
• Boiling Point: 491.258°C at 760 mmHg
• Flash Point: 250.904°C
• Refractive Index: 1.571